Cas no 82117-21-3 (3-Chloro-7-methoxy-isoquinoline)
3-Chloro-7-methoxy-isoquinoline is a heterocyclic organic compound featuring a chloro substituent at the 3-position and a methoxy group at the 7-position of the isoquinoline scaffold. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro group enhances electrophilic substitution potential, while the methoxy moiety contributes to electronic modulation and solubility. Its well-defined reactivity profile allows for selective functionalization, facilitating the development of complex molecules. The compound is particularly useful in medicinal chemistry for constructing biologically active scaffolds. High purity and stability under standard conditions ensure consistent performance in synthetic applications.
82117-21-3 structure
Product Name:3-Chloro-7-methoxy-isoquinoline
CAS No:82117-21-3
MF:C10H8ClNO
MW:193.629621505737
MDL:MFCD11044724
CID:708291
PubChem ID:53425565
Update Time:2025-08-14
3-Chloro-7-methoxy-isoquinoline Chemical and Physical Properties
Names and Identifiers
-
- Isoquinoline,3-chloro-7-methoxy-
- 3-chloro-7-methoxyisoquinoline
- 3-Chloro-7-methoxy-isoquinoline
- 3-Chloro-7-methoxyisoquinoline (ACI)
- MFCD11044724
- DB-122668
- 82117-21-3
- SY262988
- AS-44055
- CS-0081538
- SB38875
- WIINAUXTZQCUEC-UHFFFAOYSA-N
- SCHEMBL5310227
- AKOS006308900
- EN300-369245
- DTXSID90698910
-
- MDL： MFCD11044724
- Inchi： 1S/C10H8ClNO/c1-13-9-3-2-7-5-10(11)12-6-8(7)4-9/h2-6H,1H3
- InChI Key： WIINAUXTZQCUEC-UHFFFAOYSA-N
- SMILES： ClC1C=C2C(C=C(C=C2)OC)=CN=1
Computed Properties
- Exact Mass: 193.029
- Monoisotopic Mass: 193.029
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 22.1A^2
- XLogP3: 3
3-Chloro-7-methoxy-isoquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 50R0324-1g |
3-Chloro-7-methoxy-isoquinoline |
82117-21-3 | 97% | 1g |
4197.81CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 50R0324-5g |
3-Chloro-7-methoxy-isoquinoline |
82117-21-3 | 97% | 5g |
14840.74CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 50R0324-500mg |
3-Chloro-7-methoxy-isoquinoline |
82117-21-3 | 97% | 500mg |
2535.65CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 50R0324-250mg |
3-Chloro-7-methoxy-isoquinoline |
82117-21-3 | 97% | 250mg |
1687.6CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 50R0324-100mg |
3-Chloro-7-methoxy-isoquinoline |
82117-21-3 | 97% | 100mg |
1263.58CNY | 2021-05-08 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD86017-100mg |
3-Chloro-7-methoxyisoquinoline |
82117-21-3 | 97% | 100mg |
￥955.0 | 2022-02-28 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD86017-250mg |
3-Chloro-7-methoxyisoquinoline |
82117-21-3 | 97% | 250mg |
￥1430.0 | 2022-02-28 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD86017-1g |
3-Chloro-7-methoxyisoquinoline |
82117-21-3 | 97% | 1g |
￥3575.0 | 2022-02-28 | |
| Chemenu | CM229855-1g |
3-Chloro-7-methoxyisoquinoline |
82117-21-3 | 97% | 1g |
$599 | 2021-08-04 | |
| Chemenu | CM229855-5g |
3-Chloro-7-methoxyisoquinoline |
82117-21-3 | 97% | 5g |
$1594 | 2021-08-04 |
3-Chloro-7-methoxy-isoquinoline Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:82117-21-3)3-Chloro-7-methoxy-isoquinoline
Order Number:A1042354
Stock Status:in Stock
Quantity:500.0mg/1.0g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:13
Price ($):165.0/248.0
Email:sales@amadischem.com
3-Chloro-7-methoxy-isoquinoline Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
82117-21-3 (3-Chloro-7-methoxy-isoquinoline) Related Products
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- 49609-15-6(2-chloro-7-methoxy-quinoline)
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- 13388-76-6(3-Chloro-6,8-dimethoxyisoquinoline)
- 918662-50-7(Isoquinoline, 1-chloro-6-ethoxy-)
- 58163-20-5(3-CHLORO-6,7-DIMETHOXYISOQUINOLINE)
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:82117-21-3)3-Chloro-7-methoxy-isoquinoline
Purity:99%/99%
Quantity:500.0mg/1.0g
Price ($):165.0/248.0